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Compound of Interest

Compound Name: MIPS-21335

Cat. No.: B12386504

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Proper
Handling and Disposal of the PI3KC2a Inhibitor MIPS-21335.

This document provides critical safety, handling, and disposal information for MIPS-21335
(CAS No. 2569296-51-9), a potent and selective inhibitor of the class Il phosphoinositide 3-
kinase C2a (PI3KC2a). Adherence to these guidelines is essential for maintaining a safe
laboratory environment and ensuring compliance with regulatory standards.

Immediate Safety and Handling Precautions

MIPS-21335 is a research chemical and should be handled with care by trained personnel in a
laboratory setting. While a specific Safety Data Sheet (SDS) for MIPS-21335 is not publicly
available, general precautions for handling similar chemical compounds should be strictly
followed.

Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles.

» Hand Protection: Use compatible chemical-resistant gloves.
» Body Protection: Wear a lab coat.

Engineering Controls:
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o Work in a well-ventilated area, preferably in a chemical fume hood.
Handling Procedures:

Avoid inhalation of dust or fumes.

Prevent contact with skin and eyes.

Do not eat, drink, or smoke in areas where the compound is handled.

Wash hands thoroughly after handling.
Storage:
o Store in a tightly sealed container in a cool, dry place.

e For long-term storage of a stock solution, it is recommended to store at -80°C for up to 6
months or at -20°C for up to 1 month. Avoid repeated freeze-thaw cycles.

MIPS-21335 Disposal Plan

Proper disposal of MIPS-21335 and its containers is crucial to prevent environmental
contamination and ensure workplace safety. All disposal procedures must comply with local,
state, and federal regulations for chemical waste.

Step-by-Step Disposal Procedure:

o Waste Identification: MIPS-21335 waste should be classified as chemical waste. This
includes any unused product, solutions containing the compound, and any materials
contaminated with it (e.g., pipette tips, vials, gloves).

o Waste Segregation:

o Solid Waste: Collect unused solid MIPS-21335 and contaminated disposable labware in a
designated, clearly labeled, and sealed hazardous waste container.

o Liquid Waste: Collect solutions containing MIPS-21335 in a separate, leak-proof, and
clearly labeled hazardous waste container. If dissolved in a solvent like DMSO, the
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container should be appropriate for flammable liquids.

o Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the name of
the chemical (MIPS-21335), and the primary hazards (e.g., "Toxic," "Irritant™).

o Storage of Waste: Store waste containers in a designated, secure, and well-ventilated
secondary containment area, away from incompatible materials, until collection.

e Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS)
office to arrange for the pickup and disposal of the chemical waste. Do not dispose of MIPS-
21335 down the drain or in regular trash.

Quantitative Data Summary

MIPS-21335 is a potent inhibitor of PI3KC2a and also shows activity against other PI3K
isoforms. The following table summarizes its in vitro inhibitory activity.

Target Kinase ICs0 (NM)
PI3KC2a 7
PI3KC23 43

p110a 140
p110pB 386
p1103 742

Experimental Protocols

MIPS-21335 has been utilized in various studies to investigate the role of PISBKC2a in
thrombosis. Below is a detailed methodology for a key type of experiment.

Ex Vivo Whole Blood Thrombosis Assay:

This assay is used to assess the antithrombotic effects of MIPS-21335 under physiological flow
conditions.
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e Blood Collection: Whole blood is drawn from either human volunteers or animal models (e.qg.,
hypercholesterolemic ApoE-/- mice) into an anticoagulant.

« Inhibitor Treatment: The collected blood is treated with MIPS-21335 at various
concentrations (e.g., 0.1-10 uM) or a vehicle control (e.g., DMSO) for a specified incubation
period (e.g., 10 minutes) at 37°C.[1]

o Flow Assay: The treated blood is then perfused over a collagen-coated surface at a specific
shear rate (e.g., 1800 s~1) to mimic arterial blood flow.

e Thrombus Formation Measurement: Thrombus formation on the collagen surface is
monitored in real-time using techniques such as fluorescence microscopy, where platelets
are labeled with a fluorescent dye.

o Data Analysis: The total thrombus volume is quantified over time to determine the effect of
MIPS-21335 on platelet aggregation and thrombus stability.

Signaling Pathway and Experimental Workflow

MIPS-21335 acts by inhibiting PI3KC2aq, a key enzyme in the phosphoinositide 3-kinase (PI13K)
signaling pathway. The following diagrams illustrate the simplified signaling pathway and a
typical experimental workflow for evaluating MIPS-21335.
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Caption: Simplified signaling pathway of PI3KC2a and its inhibition by MIPS-21335.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b12386504?utm_src=pdf-body-img
https://www.benchchem.com/product/b12386504?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12386504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE O ey &

Whole Blood
Collection

Treatment with

MIPS-21335 or Vehicle

Perfusion over
Collagen Surface

Real-time
Fluorescence Microscopy

Quantification of
Thrombus Volume

Click to download full resolution via product page

Caption: Experimental workflow for assessing the antithrombotic activity of MIPS-21335.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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